Cas no 61634-64-8 (Benzoic acid, 2-(diethoxymethyl)-, ethyl ester)
61634-64-8 structure
Product Name:Benzoic acid, 2-(diethoxymethyl)-, ethyl ester
CAS No:61634-64-8
MF:C14H20O4
MW:252.306204795837
CID:471973
PubChem ID:71393915
Update Time:2025-04-19
Benzoic acid, 2-(diethoxymethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(diethoxymethyl)-, ethyl ester
- ethyl 2-(diethoxymethyl)benzoate
- 61634-64-8
- DTXSID00815651
-
- Inchi: 1S/C14H20O4/c1-4-16-13(15)11-9-7-8-10-12(11)14(17-5-2)18-6-3/h7-10,14H,4-6H2,1-3H3
- InChI Key: FTVUEJNQQXLKCZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=CC=1C(=O)OCC)OCC
Computed Properties
- Exact Mass: 252.1362
- Monoisotopic Mass: 252.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzoic acid, 2-(diethoxymethyl)-, ethyl ester Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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